Cas no 215917-99-0 ((R)-4-Boc-(3-Hydroxymethyl)morpholine)
(R)-4-Boc-(3-Hydroxymethyl)morpholine is a chiral morpholine derivative featuring a Boc-protected amine and a hydroxymethyl functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the hydroxymethyl moiety offers versatility for further functionalization. Its stereochemical purity makes it suitable for asymmetric synthesis, ensuring high enantioselectivity in target applications. The compound’s well-defined structure and reactivity profile contribute to its utility in medicinal chemistry and peptide modifications. Proper handling under inert conditions is recommended to preserve its integrity.

215917-99-0 structure
Product name:(R)-4-Boc-(3-Hydroxymethyl)morpholine
(R)-4-Boc-(3-Hydroxymethyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (3R)-3-(hydroxymethyl)morpholine-4-carboxylate
- (R)-3-Hydroxymethylmorpholine-4-carboxylic Acid tert-Butyl Ester
- (R)-4-Boc-(3-Hydroxymethyl)morpholine
- (R)-4-Boc-3-hydroxymethylmorpholine
- (R)-tert-butyl 3-(hydroxymethyl) morpholine-4-carboxylate
- (R)-3-HydroxyMethyl-4-boc-Morpholine
- (R)-tert-butyl 3-(hydroxymethyl)morpholine-4-carboxylate
- 3(R)-Hydroxymethyl-4-Bocmorpholine
- (R)-4-Boc-3-hydroxymethyl-morpholine
- (R)-3-hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester
- (R)-4-Boc-3-(hydroxymethyl)morpholine
- (3R)-4-(tert-butoxycarbonvl)-3-(hydroxymethyl)morpholine
- BCP14804
- A4640
- AM84759
- CS-W001900
- (3r)-4-(tert-butoxycarbonyl)-3-(hydroxymethyl)morpholine
- DTXSID40363823
- 215917-99-0
- DS-11385
- AIQSXVGBMCJQAG-MRVPVSSYSA-N
- MFCD06799477
- (R)-(-)-3-hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester
- SCHEMBL1184919
- tert-butyl (R)-hydroxymethylmorpholine-4-carboxylate
- 3(R)-Hydroxymethyl-4-Boc-morpholine
- J-014161
- AKOS015841592
- EN300-159827
- (R)-3-Hydroxymethylmorpholine-4-carboxylicacid tert-butyl ester
-
- MDL: MFCD06799477
- Inchi: 1S/C10H19NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h8,12H,4-7H2,1-3H3/t8-/m1/s1
- InChI Key: AIQSXVGBMCJQAG-MRVPVSSYSA-N
- SMILES: O1C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[C@]([H])(C([H])([H])O[H])C1([H])[H]
Computed Properties
- Exact Mass: 217.13100
- Monoisotopic Mass: 217.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 59
Experimental Properties
- Density: 1.118
- Boiling Point: 320.7°C at 760 mmHg
- Flash Point: 147.8°C
- Refractive Index: 1.474
- PSA: 59.00000
- LogP: 0.55250
(R)-4-Boc-(3-Hydroxymethyl)morpholine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
(R)-4-Boc-(3-Hydroxymethyl)morpholine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(R)-4-Boc-(3-Hydroxymethyl)morpholine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | K02397-5G |
(R)-tert-butyl 3-(hydroxymethyl)morpholine-4-carboxylate |
215917-99-0 | >97% | 5g |
$295 | 2023-09-04 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R70020-5g |
(R)-4-Boc-(3-Hydroxymethyl)morpholine |
215917-99-0 | 5g |
¥1336.0 | 2021-09-04 | ||
abcr | AB288213-25g |
3(R)-Hydroxymethyl-4-Boc-morpholine, 95%; . |
215917-99-0 | 95% | 25g |
€506.30 | 2025-02-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1051632-5g |
(R)-4-Boc-(3-Hydroxymethyl)morpholine |
215917-99-0 | 98% | 5g |
¥1114 | 2023-04-14 | |
Enamine | EN300-159827-0.25g |
tert-butyl (3R)-3-(hydroxymethyl)morpholine-4-carboxylate |
215917-99-0 | 95% | 0.25g |
$134.0 | 2023-05-24 | |
Apollo Scientific | OR308156-250mg |
tert-Butyl (3R)-3-(hydroxymethyl)morpholine-4-carboxylate |
215917-99-0 | 97% | 250mg |
£47.00 | 2023-08-31 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R70020-1g |
(R)-4-Boc-(3-Hydroxymethyl)morpholine |
215917-99-0 | 1g |
¥446.0 | 2021-09-04 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R70020-250mg |
(R)-4-Boc-(3-Hydroxymethyl)morpholine |
215917-99-0 | 250mg |
¥226.0 | 2021-09-04 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7346-5G |
(R)-4-Boc-(3-Hydroxymethyl)morpholine |
215917-99-0 | 97% | 5g |
¥ 2,032.00 | 2023-03-31 | |
ChemScence | CS-W001900-5g |
(R)-4-Boc-(3-Hydroxymethyl)morpholine |
215917-99-0 | ≥97.0% | 5g |
$254.0 | 2022-04-27 |
(R)-4-Boc-(3-Hydroxymethyl)morpholine Related Literature
-
Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
-
Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:215917-99-0)(R)-4-Boc-(3-Hydroxymethyl)morpholine

Purity:99%/99%
Quantity:25g/100g
Price ($):361.0/1215.0